Cas no 444081-49-6 (6-(chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine)

6-(Chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine is a triazine-based compound featuring both chloromethyl and dimethylphenyl substituents. Its molecular structure combines reactivity at the chloromethyl group with the steric and electronic influence of the aromatic amine moiety, making it a versatile intermediate in organic synthesis. The compound is particularly useful in the development of agrochemicals and pharmaceuticals, where its triazine core contributes to biological activity. The chloromethyl group enables further functionalization, while the dimethylphenyl substituent enhances stability and lipophilicity. This balance of reactivity and structural features makes it valuable for applications requiring tailored molecular properties. Proper handling is advised due to its potential reactivity.

6-(chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine structure

444081-49-6 structure

Product Name:6-(chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine

CAS No:444081-49-6

MF:C₁₂H₁₄ClN₅

MW:263.726060390472

MDL:MFCD03190397

CID:3028221

PubChem ID:3725036

Update Time:2025-06-07

6-(chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

- 6-氯甲基-N-(2,4-二甲基-苯基)-[1,3,5]三嗪-2,4-二胺
- 6-(chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine
- 6-(chloromethyl)-N2-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine
- 6-(chloromethyl)-2-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine
- MLS000767586
- SMR000429916
- 6-Chloromethyl-N-(2,4-dimethyl-phenyl)-[1,3,5]triazine-2,4-diamine
- BDBM54377
- cid_3725036
- HMS2812K18
- STK038435
- SB73636
- A918632
- [4-amino-6-(chloromethyl)-s-tr
- CS-0317770
- CHEMBL1491893
- LS-06786
- ALBB-022044
- 444081-49-6
- H33372
- 1,3,5-Triazine-2,4-diamine, 6-(chloromethyl)-N-(2,4-dimethylphenyl)-
- MFCD03190397
- [4-amino-6-(chloromethyl)-s-triazin-2-yl]-(2,4-dimethylphenyl)amine
- AKOS000270328
- MDL： MFCD03190397
- Inchi： 1S/C12H14ClN5/c1-7-3-4-9(8(2)5-7)15-12-17-10(6-13)16-11(14)18-12/h3-5H,6H2,1-2H3,(H3,14,15,16,17,18)
- InChI Key： CAWSLWCTHBFCBC-UHFFFAOYSA-N
- SMILES： ClCC1=NC(N)=NC(=N1)NC1C=CC(C)=CC=1C

Computed Properties

Exact Mass: 263.0937732Da
Monoisotopic Mass: 263.0937732Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 76.7

6-(chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine Pricemore >>

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Ambeed	A233079-1g	6-(Chloromethyl)-N2-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine	444081-49-6	97%	1g	$178.00	2021-07-07
TRC	C063875-250mg	6-(Chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine	444081-49-6		250mg	$ 185.00	2022-06-06
TRC	C063875-500mg	6-(Chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine	444081-49-6		500mg	$ 300.00	2022-06-06
TRC	C063875-1000mg	6-(Chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine	444081-49-6		1g	$ 480.00	2022-06-06
Chemenu	CM520416-1g	6-(Chloromethyl)-N2-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine	444081-49-6	97%	1g	$***	2023-05-30
abcr	AB413248-500 mg	6-(Chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine	444081-49-6		500MG	€195.40	2023-01-14
abcr	AB413248-1 g	6-(Chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine	444081-49-6		1 g	€239.00	2023-07-19
abcr	AB413248-500mg	6-(Chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine; .	444081-49-6		500mg	€205.00	2025-02-20
abcr	AB413248-1g	6-(Chloromethyl)-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine; .	444081-49-6		1g	€237.00	2025-02-20
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